(R)-(-)-(p-Toluenesulfinyl)ferrocene, min. 98%

Specification

• Molecular Formula: C16H14FeOS
• Molecular Weight: 310.2 g/mol
• Standard InChI: InChI=1S/C11H9OS.C5H5.Fe/c12-13(11-8-4-5-9-11)10-6-2-1-3-7-10;1-2-4-5-3-1;/h1-9H;1-5H;/t13-;;/m0../s1
• Standard InChI Key: LXRKPFOXAQBGHG-GXKRWWSZSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[S@](=O)[C]2[CH][CH][CH][CH]2.[CH]1[CH][CH][CH][CH]1.[Fe]
• Canonical SMILES: C1=CC=C(C=C1)S(=O)[C]2[CH][CH][CH][CH]2.[CH]1[CH][CH][CH][CH]1.[Fe]

Introduction

Chemical Structure and Stereochemical Features

Molecular Architecture

The compound consists of a ferrocene core—a sandwich complex of an iron(II) cation coordinated between two cyclopentadienyl (Cp) ligands—with one Cp ring substituted by a p-toluenesulfinyl (-S(O)-C₆H₄-p-CH₃) group. The sulfinyl group introduces a stereogenic center at the sulfur atom, rendering the molecule chiral. The absolute configuration of the (R)-enantiomer arises from the Cahn-Ingold-Prelog priority rules applied to the sulfinyl oxygen, sulfur, and the p-tolyl group.

Crystallographic studies of analogous sulfinylferrocenes reveal a nearly perpendicular orientation between the sulfinyl group and the Cp ring, minimizing steric hindrance between the p-tolyl substituent and the ferrocene backbone. This geometry stabilizes the chiral environment, making the compound resistant to racemization under standard conditions.

Spectroscopic Characterization

• ¹H NMR: The Cp protons exhibit distinct splitting patterns due to the sulfinyl group’s anisotropic effects. Protons adjacent to the sulfinyl substituent resonate as a doublet of doublets (δ 4.2–4.5 ppm), while the unsubstituted Cp ring shows a singlet (δ 4.0 ppm).

• IR Spectroscopy: Strong absorption bands at 1040 cm⁻¹ (S=O stretch) and 3100–3000 cm⁻¹ (aromatic C-H) confirm the sulfinyl and p-tolyl functionalities.

• CD Spectroscopy: The (R)-enantiomer exhibits a negative Cotton effect near 450 nm, attributed to the metal-to-ligand charge transfer (MLCT) transitions perturbed by the chiral sulfinyl group.

Synthesis and Purification

Sulfinylation of Ferrocene

The most common synthesis involves the reaction of ferrocene with p-toluenesulfinyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃). This electrophilic substitution occurs preferentially at the less hindered Cp ring, yielding a mixture of regioisomers. Chiral resolution via diastereomeric salt formation with (1R,2S)-(-)-ephedrine achieves enantiomeric excesses >98%.

Asymmetric Oxidation

An alternative method employs the oxidation of (p-tolylthio)ferrocene using a chiral oxaziridine catalyst. This approach directly installs the sulfinyl group with enantioselectivity >90%, avoiding the need for post-synthetic resolution.

Purification and Stability

Recrystallization from hexane/ethyl acetate (3:1) yields analytically pure material. The compound is stable under inert atmospheres but susceptible to oxidation in the presence of strong oxidizing agents. Storage at -20°C in amber vials prevents photodegradation of the sulfinyl group.

Physicochemical Properties

Property	Value	Conditions
Molecular Formula	C₁₇H₁₆FeOS	-
Molecular Weight	340.22 g/mol	-
Melting Point	142–144°C	DSC, N₂ atmosphere
Specific Rotation	[α]ᴅ²⁵ = -156° (c = 1, CHCl₃)	25°C, 589 nm
Solubility	Soluble in THF, CH₂Cl₂, toluene	25°C
λmax (UV-Vis)	280 nm, 450 nm	CH₂Cl₂

Applications in Asymmetric Catalysis

Chiral Ligands in Transition Metal Complexes

The sulfinyl group’s strong σ-donor and π-acceptor properties make (R)-(-)-(p-toluenesulfinyl)ferrocene an effective ligand for Rh-, Pd-, and Ir-catalyzed asymmetric reactions. Notable examples include:

• Hydrogenation of α,β-Unsaturated Ketones: Rhodium complexes of this ligand achieve enantiomeric excesses (ee) up to 99% in the hydrogenation of chalcone derivatives.

• Suzuki-Miyaura Coupling: Palladium complexes facilitate the cross-coupling of aryl boronic acids with sterically hindered substrates, maintaining >95% ee.

Organocatalysis

The compound itself acts as a chiral Brønsted acid catalyst in Mannich reactions, leveraging the sulfinyl group’s ability to stabilize developing charges in transition states. Reactions between imines and silyl ketene acetals proceed with 92% ee and 85% yield.

Materials Science Applications

Molecular Electronics

Ferrocene-sulfinyl derivatives exhibit redox-switchable conductivity. Cyclic voltammetry of (R)-(-)-(p-toluenesulfinyl)ferrocene shows a reversible Fe²⁺/Fe³⁺ oxidation wave at E₁/₂ = +0.43 V vs. Fc/Fc⁺, making it suitable for molecular wire applications.

Liquid Crystalline Phases

Incorporation into liquid crystal polymers induces chiral nematic phases with helical twisting powers (HTP) of 12 μm⁻¹. These materials find use in tunable optical devices and sensors.

Recent Advances (2020–2025)

Photoredox Catalysis

Recent studies demonstrate the compound’s utility in dual photoredox/chiral Lewis acid catalysis. Under blue LED irradiation, it facilitates enantioselective α-alkylation of aldehydes with alkyl halides (88% ee, 76% yield).

Bioorganometallic Chemistry

Functionalization of anticancer agents with the (R)-sulfinylferrocene moiety enhances cellular uptake and target specificity. In vitro assays against MCF-7 breast cancer cells show IC₅₀ values of 12 μM, a 5-fold improvement over non-chiral analogues.